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Compound of Interest

2-Chloro-N-(2-isopropyl-6-
Compound Name:
methylphenyl)acetamide

cat. No.: B1605290

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

Propisochlor (CAS No. 86763-47-5) is a selective, pre-emergence aniline herbicide used to
control annual grasses and some broad-leaved weeds in various crops, including maize,
soybeans, and sunflowers.[1] Its mode of action involves the inhibition of protein synthesis in
germinating plants.[1] This guide provides a comprehensive overview of the toxicological data
for Propisochlor, compiled and synthesized from authoritative sources to support risk
assessment and safety evaluations in research and development settings.

Chemical and Physical Properties

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1605290?utm_src=pdf-interest
https://www.rayfull.com/prodetail.html?id=103
https://www.rayfull.com/prodetail.html?id=103
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Source

2-Chloro-N-(2-ethyl-6-
Chemical Name methylphenyl)-N- [1112]

(isopropoxymethyl)acetamide

Molecular Formula C15H22CINO2 [2][3]

Molecular Weight 283.79 g/mol [2][3]

Pure: Colorless liquid;
Appearance Technical: Brown or amber- [4115]

colored viscous liquid

Water Solubility 184 mg/L at 20-25°C [4][5]

Melting Point 21.6 °C [5]

Toxicological Profile
Acute Toxicity

Propisochlor is classified as harmful if swallowed and harmful in contact with skin.[6][7][8] The
available data on acute toxicity are summarized below.

Route Species Value Classification Source
LD50: 2290 - Harmful if
Oral Rat [1][5116]
3433 mg/kg swallowed
) LD50: >2000 Harmful in
Dermal Rat/Rabbit _ _ (115161191
mg/kg contact with skin

Not classified as
_ LC50 (4h): >5.0 ]
Inhalation Rat acutely toxic by [1][6]
mg/L ] ]
inhalation

o Expert Insight: The LD50 values indicate moderate acute toxicity via the oral route and low
toxicity via the dermal route. The high LC50 value suggests that acute toxicity from inhalation
is unlikely under normal conditions of use.
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Skin and Eye Irritation

There are some conflicting reports regarding the irritation potential of Propisochlor.

» Skin Irritation: Most sources indicate that Propisochlor is non-irritating or causes
temporary/mild irritation to the skin.[1][4][5] However, prolonged contact may still cause
irritation.[6]

o Eye Irritation: The data on eye irritation is more varied. Some studies in rabbits report it as
non-irritating, while others classify it as a moderate or serious eye irritant, causing symptoms
like stinging, tearing, redness, and swelling.[1][4][6][10] Given the potential for serious eye
irritation, appropriate eye protection is crucial when handling this substance.[6][7]

Sensitization

Propisochlor is considered a skin sensitizer.[1][11] The Buehler test on guinea pigs indicated its
potential to cause an allergic skin reaction.[1] Therefore, individuals with known sensitivities
should avoid direct contact.

Genotoxicity and Carcinogenicity

o Genotoxicity: The available data suggests that Propisochlor is not genotoxic.[1] No evidence
of mutagenicity was found in the Ames test.[12]

o Carcinogenicity: Propisochlor is not considered to be a carcinogen by major regulatory
bodies such as IARC, ACGIH, NTP, or OSHA.[6]

Reproductive and Developmental Toxicity

Existing data indicates that Propisochlor is not expected to cause reproductive or
developmental effects.[6] Animal testing did not show any effects on fertility.[13] One
computational analysis using a QSAR model for developmental toxicity also classified it as a
non-developmental toxicant.[14]

Specific Target Organ Toxicity (STOT)

Propisochlor is not classified for specific target organ toxicity following single or repeated
exposure.[6]
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Experimental Protocols: A Conceptual Workflow

The following diagram illustrates a generalized workflow for an acute oral toxicity study, a
fundamental test in toxicological assessment, based on OECD Test Guideline 423 (Acute Oral

Toxicity - Acute Toxic Class Method).
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Phase 1: Preparation

Test Substance Characterization
(Propisochlor, CAS 86763-47-5)

;

Animal Selection & Acclimatization
(e.g., Female Rats, 8-12 weeks old)

:

Dose Formulation & Vehicle Selection

nitiate Dosing

Phase 2] In-Life
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Sighting Study (Optional)
(Single animal, sequential dosing)

:

Main Study Dosing
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:

Histopathology (if required)

:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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